Cas no 431980-51-7 (2,5-Dimethyl-1-(pyridin-4-yl)-1H-pyrrole-3-carbaldehyde)

• Product Name: 2,5-Dimethyl-1-(pyridin-4-yl)-1H-pyrrole-3-carbaldehyde
• CAS No: 431980-51-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 3078520
• PubChem ID: 819956
• Update Time: 2025-05-21

2,5-Dimethyl-1-(pyridin-4-yl)-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-1-(pyridin-4-yl)-1H-pyrrole-3-carbaldehyde
• SB63856
• 2,5-Dimethyl-1-(4-pyridinyl)-1h-pyrrole-3-carboxaldehyde
• AN-648/40879425
• 431980-51-7
• F50719
• AKOS000173727
• 2,5-dimethyl-1-pyridin-4-ylpyrrole-3-carbaldehyde
• DB-192058
• 2,5-Dimethyl-1-pyridin-4-yl-1H-pyrrole-3-carbaldehyde
• CS-0332296
• Cambridge id 6776677
• STK082125

• Inchi： 1S/C12H12N2O/c1-9-7-11(8-15)10(2)14(9)12-3-5-13-6-4-12/h3-8H,1-2H3
• InChI Key： IVLJPEVRYNYLPI-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C2C=CN=CC=2)C=1C

Computed Properties

• Exact Mass: 200.094963011Da
• Monoisotopic Mass: 200.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9Ų

Additional information on 2,5-Dimethyl-1-(pyridin-4-yl)-1H-pyrrole-3-carbaldehyde

Comprehensive Overview of 2,5-Dimethyl-1-(pyridin-4-yl)-1H-pyrrole-3-carbaldehyde (CAS No. 431980-51-7)

2,5-Dimethyl-1-(pyridin-4-yl)-1H-pyrrole-3-carbaldehyde (CAS No. 431980-51-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique pyrrole and pyridine hybrid structure, serves as a versatile building block for the synthesis of more complex molecules. Its aldehyde functional group makes it particularly valuable for condensation reactions, enabling the creation of diverse heterocyclic frameworks.

In recent years, the demand for 2,5-Dimethyl-1-(pyridin-4-yl)-1H-pyrrole-3-carbaldehyde has surged due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a precursor for pharmaceutical intermediates, especially in the design of kinase inhibitors and anti-inflammatory agents. The compound's pyridyl-pyrrole scaffold is a common motif in bioactive molecules, making it a hot topic in AI-driven drug design and computational chemistry.

From a material science perspective, CAS No. 431980-51-7 is being explored for its potential in organic electronics. Its conjugated system and electron-rich pyrrole ring make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. This aligns with the growing global focus on sustainable energy solutions and green chemistry, which are frequently searched topics in scientific databases and SEO-optimized content.

The synthesis of 2,5-Dimethyl-1-(pyridin-4-yl)-1H-pyrrole-3-carbaldehyde typically involves multi-step organic reactions, including Vilsmeier-Haack formylation and palladium-catalyzed cross-coupling. These methods are often discussed in academic forums and research papers, reflecting the compound's relevance in modern synthetic chemistry. Its CAS registry number (431980-51-7) is frequently queried in chemical databases, underscoring its importance in industrial and academic settings.

Another area of interest is the compound's potential in agrochemical research. The pyridine and pyrrole moieties are known to exhibit pesticidal and herbicidal activities, making CAS No. 431980-51-7 a subject of study for developing next-generation crop protection agents. This ties into broader discussions about sustainable agriculture and food security, which are highly searched topics globally.

In conclusion, 2,5-Dimethyl-1-(pyridin-4-yl)-1H-pyrrole-3-carbaldehyde (CAS No. 431980-51-7) is a multifaceted compound with wide-ranging applications. Its significance in drug discovery, material science, and agrochemical development ensures its continued relevance in scientific research. As the demand for innovative chemical solutions grows, this compound is poised to remain a key player in the advancement of these fields.